Cas no 254-27-3 (4H-1,3-Benzodioxin)

• Product Name: 4H-1,3-Benzodioxin
• CAS No: 254-27-3
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 269323
• PubChem ID: 67490
• Update Time: 2025-04-19

4H-1,3-Benzodioxin Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin
• 1,3-Benzodioxan
• 4H-1,3-benzodioxine
• Z0SRY101FX
• TWSIYGATPWEKBK-UHFFFAOYSA-N
• DTXSID3059763
• UNII-Z0SRY101FX
• AKOS006371991
• SCHEMBL121646
• 1,3-benzdioxin
• Q27294842
• 254-27-3
• EINECS 205-966-9
• NS00027891

• Inchi： 1S/C8H8O2/c1-2-4-8-7(3-1)5-9-6-10-8/h1-4H,5-6H2
• InChI Key： TWSIYGATPWEKBK-UHFFFAOYSA-N
• SMILES： O1COC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 136.05244
• Monoisotopic Mass: 136.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.15
• Boiling Point: 236.8°Cat760mmHg
• Flash Point: 101.7°C
• Refractive Index: 1.538
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes